1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5E)-1-(4-chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C18H13ClN2O4/c1-25-15-5-3-2-4-11(15)10-14-16(22)20-18(24)21(17(14)23)13-8-6-12(19)7-9-13/h2-10H,1H3,(H,20,22,24)/b14-10+
• InChI Key: WBKADJDGQGGXCC-GXDHUFHOSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: COC1=CC=CC=C1/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H13ClN2O4
• Molecular Weight: 356.8 g/mol

Description

1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as CMMP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CMMP belongs to the class of pyrimidine derivatives, which have been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antiviral properties.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, studies have suggested that 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione may act by inhibiting the activity of enzymes involved in cell proliferation and inflammation. 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has also been found to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in cell proliferation and inflammation. 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has also been found to induce apoptosis in cancer cells by activating the mitochondrial pathway. In addition, 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been found to have antiviral activity against HIV-1 and HCV.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments include its high yield and purity, as well as its potential therapeutic applications. However, the limitations of using 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione include its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione. One potential direction is to investigate its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another direction is to explore its antiviral activity against other viruses, such as Zika and Ebola. Additionally, further studies are needed to elucidate the mechanism of action of 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione and to optimize its synthesis method.

Scientific Research Applications

1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor activity by inducing apoptosis in cancer cells. 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 1-(4-chlorophenyl)-5-(2-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been found to have antiviral activity against HIV-1 and HCV.